Cas no 2228927-05-5 (tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate
• CAS No: 2228927-05-5
• MF: C₁₂H₁₆BrNO₄
• MW: 318.163743019104
• CID: 5856627
• PubChem ID: 165655621
• Update Time: 2025-06-09

tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate
• 2228927-05-5
• EN300-1879808
• tert-butyl N-[1-(5-bromo-3-methylfuran-2-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C12H16BrNO4/c1-7-5-9(13)17-10(7)8(6-15)14-11(16)18-12(2,3)4/h5-6,8H,1-4H3,(H,14,16)
• InChI Key： KOZLQLJIGQVSCB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(C=O)NC(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 317.02627g/mol
• Monoisotopic Mass: 317.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate

Introduction to tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate (CAS No. 2228927-05-5)

tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate, with the CAS number 2228927-05-5, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a brominated furan ring, and a ketone functionality. These properties make it an attractive intermediate for the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate is composed of a tert-butyl carbamate moiety attached to a substituted furan ring. The presence of the bromine atom on the furan ring provides a valuable handle for further functionalization, enabling the synthesis of a wide range of derivatives through various chemical transformations. The ketone group adds further reactivity and versatility, making this compound a valuable building block in synthetic chemistry.

In recent years, the study of tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate has been driven by its potential applications in drug discovery and development. Research has shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation, particularly in breast and lung cancer cell lines.

The synthetic accessibility of tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate has also been extensively explored. A notable synthetic route involves the reaction of 5-bromo-3-methylfuran-2-carbaldehyde with tert-butyl isocyanate, followed by an oxidative cyclization step to form the ketone functionality. This method provides high yields and excellent purity, making it suitable for large-scale production.

The physical and chemical properties of tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate have been well-characterized. It is typically obtained as a white solid with a melting point ranging from 100 to 105°C. The compound is stable under standard laboratory conditions but should be stored in a dry and cool environment to prevent degradation. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it easy to handle and use in various synthetic protocols.

In addition to its role as an intermediate in organic synthesis, tert-butyl N-1-(5-bromo-3-methylfuran-2-yl)-2-oxoethylcarbamate has also found applications in the development of new materials. For example, researchers at the University of California have utilized this compound as a precursor for the synthesis of conductive polymers with potential uses in electronic devices and sensors. The unique combination of functional groups in this molecule allows for the creation of materials with tailored electronic properties.

The environmental impact of tert-butyl N-1-(5-bromo-3-methylfuran-2-y l)-2-o xoet hyc arb am ate has also been studied to ensure its safe use in industrial and research settings. Toxicological assessments have shown that this compound exhibits low toxicity when handled properly, making it suitable for use in laboratory environments. However, appropriate safety measures should always be followed to minimize any potential risks.

In conclusion, tert-butyl N -1 -( 5 -b rom o -3 -m eth yl fu ra n - 2 -y l ) - 2 - ox o et hy l ca rb am ate (CAS No. 2 89 7 -0 5 - 5) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and synthetic accessibility make it an attractive choice for researchers and chemists working on the development of new bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.